Cdc25C-Selective Inhibition Over Cdc25A
M2N12 demonstrates a distinct isoform selectivity profile compared to the classic pan-Cdc25 inhibitor NSC 663284. While NSC 663284 preferentially inhibits Cdc25A (IC50 = 29 nM), M2N12 is most potent against Cdc25C (IC50 = 90 nM) . This difference is further highlighted by the fold-selectivity ratio: M2N12 is approximately 5.9-fold more selective for Cdc25C over Cdc25A, whereas NSC 663284 exhibits a reversed preference of about 3.1-fold for Cdc25A over Cdc25C [1].
(Cdc25A: 0.029 μM) 5.9-fold Cdc25C vs. Cdc25A selectivity
| Evidence Dimension | Cdc25 Isoform Selectivity (IC50 in nM) |
|---|---|
| Target Compound Data | Cdc25A: 530 nM; Cdc25B: 1390 nM; Cdc25C: 90 nM |
| Comparator Or Baseline | NSC 663284: Cdc25A: 29 nM; Cdc25B2: 95 nM; Cdc25C: 89 nM |
| Quantified Difference | M2N12 is 5.9-fold selective for Cdc25C over Cdc25A; NSC 663284 is 3.1-fold selective for Cdc25A over Cdc25C. |
| Conditions | In vitro phosphatase activity assays with recombinant Cdc25 isoforms. |
Why This Matters
This difference in isoform preference is critical for studies dissecting the specific biological roles of Cdc25C versus Cdc25A, where using an incorrect tool compound could lead to confounding results.
- [1] Adooq Bioscience. NSC 663284 (Cdc25 inhibitor) Datasheet. https://www.adooq.com/datasheet/A13524 View Source
